Cas no 61495-42-9 (2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester)

• Product Name: 2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester
• CAS No: 61495-42-9
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 2154178
• PubChem ID: 598897
• Update Time: 2024-03-01

2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-(6-hydroxy-2-naphthyl)propionate
• 2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester
• RKDCLWDNCOUHGF-UHFFFAOYSA-N
• methyl 6-hydroxy-2naphthyl-alpha-methylacetate
• Methyl 2-(6-hydroxy-2-naphthyl)propanoate #
• methyl 6-hydroxy-2-naphthyl-alpha-methylacetate
• methyl 6-hydroxy-2-naphthyl-alpha -methylacetate
• 2-(6-Hydroxynaphthyl)propionic acid, methyl ester
• 2-(6-Hydroxynaphthalen-2-yl)-propionic acid methyl ester
• alpha-Methyl-6-hydroxynaphthalene-2-acetic

• Inchi： 1S/C14H14O3/c1-9(14(16)17-2)10-3-4-12-8-13(15)6-5-11(12)7-10/h3-9,15H,1-2H3
• InChI Key： RKDCLWDNCOUHGF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC2C=C(C=CC=2C=1)O)=O

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 376.1±17.0 °C at 760 mmHg
• Flash Point: 159.7±13.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(6-Hydroxy-naphthalen-2-yl)-propionic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives